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Abstract
Dodecyl isobutyrate, a long-chain ester, is primarily recognized for its application as a

flavoring and fragrance agent.[1][2] This technical guide synthesizes the available scientific

information regarding its physicochemical properties, toxicological data, and explores the

current understanding of its biological activity, which is primarily limited to its sensory attributes.

While direct evidence for therapeutic biological activity is not present in the current body of

scientific literature, this document aims to provide a comprehensive overview for researchers

and professionals in drug development and chemical safety assessment.

Introduction
Dodecyl isobutyrate (CAS No. 6624-71-1) is the ester of dodecanol (lauryl alcohol) and

isobutyric acid.[1] It is characterized by a faint, oily, and fruity odor, which has led to its use in

the flavor and fragrance industry.[1] From a biochemical perspective, it is a lipid molecule that

can be hydrolyzed into its constituent alcohol and carboxylic acid. While the biological activities

of long-chain alcohols and short-chain fatty acids like butyrate are individually studied, the

specific biological effects of their esterified form, dodecyl isobutyrate, remain largely

uninvestigated beyond its organoleptic properties.
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Physicochemical Properties
A summary of the key physicochemical properties of dodecyl isobutyrate is presented in

Table 1. These properties are crucial for understanding its potential absorption, distribution,

metabolism, and excretion (ADME) profile.

Property Value Reference

Molecular Formula C16H32O2 [3]

Molecular Weight 256.42 g/mol [3]

Appearance Colorless clear liquid [1]

Odor Faint oily, fatty, fruity [1]

Specific Gravity 0.854 - 0.860 @ 20°C [1]

Refractive Index 1.432 - 1.436 @ 20°C [1]

Boiling Point 299.00 °C @ 760.00 mm Hg [1]

Flash Point 274.00 °F (134.44 °C) [1]

Water Solubility
0.04267 mg/L @ 25°C

(estimated)
[1]

LogP (o/w) 6.743 (estimated) [1]

Toxicological Profile and Safety Assessment
The safety of dodecyl isobutyrate has been evaluated for its use as a flavoring agent. The

Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that it poses "no

safety concern at current levels of intake when used as a flavouring agent".[3] A summary of

available toxicological information is provided in Table 2.
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Parameter Finding Reference

Oral/Parenteral Toxicity Not determined [1]

Dermal Toxicity Not determined [1]

Inhalation Toxicity Not determined [1]

FEMA Number 3452 [1][2]

JECFA Evaluation

No safety concern at current

levels of intake when used as

a flavouring agent.

[3]

Potential Biological Activity: A Postulation
Currently, there is a significant lack of published research on the specific biological activities of

dodecyl isobutyrate beyond its sensory perception. However, based on its constituent

molecules, dodecanol and isobutyric acid, some potential areas for future investigation can be

hypothesized.

Hydrolysis and Bioavailability: Upon ingestion, it is plausible that dodecyl isobutyrate could be

hydrolyzed by esterases in the gastrointestinal tract or after absorption into its parent alcohol

and acid. The biological effects would then depend on the systemic and local concentrations of

dodecanol and isobutyric acid.

Potential Influence of Butyrate: Butyrate, a short-chain fatty acid, is known to have a range of

biological effects, including serving as an energy source for colonocytes and potentially

influencing metabolic health. For instance, oral butyrate supplementation has been studied for

its therapeutic effects in pediatric obesity.[4] However, it is crucial to note that the delivery of

butyrate via dodecyl isobutyrate would have a different pharmacokinetic profile than direct

sodium butyrate administration.

Role of Dodecanol: Dodecanol is a fatty alcohol that can be incorporated into lipid metabolic

pathways. Its effects would depend on the concentration and tissue distribution following the

hydrolysis of the ester.
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The logical relationship for the potential metabolic fate and subsequent biological activity of

dodecyl isobutyrate can be visualized as follows:
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Caption: Hypothetical metabolic pathway of dodecyl isobutyrate.

Experimental Protocols for Future Investigation
Given the dearth of information, foundational research is required to elucidate any potential

biological activity of dodecyl isobutyrate. The following outlines a potential experimental

workflow.

A. In Vitro Hydrolysis Assay:

Objective: To determine the stability of dodecyl isobutyrate in simulated gastric and

intestinal fluids and its susceptibility to enzymatic hydrolysis.

Methodology:

Prepare simulated gastric fluid (SGF) and simulated intestinal fluid (SIF) with and without

relevant esterases (e.g., lipase).

Incubate dodecyl isobutyrate in these fluids at 37°C.

At various time points, extract the samples and analyze for the presence of dodecyl
isobutyrate, dodecanol, and isobutyric acid using gas chromatography-mass
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spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).

B. Cell Viability and Cytotoxicity Assays:

Objective: To assess the effect of dodecyl isobutyrate on cell viability in various cell lines.

Methodology:

Culture relevant cell lines (e.g., Caco-2 for intestinal epithelium, HepG2 for liver cells).

Treat cells with a range of concentrations of dodecyl isobutyrate.

After a defined incubation period, assess cell viability using standard assays such as MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or LDH (lactate

dehydrogenase) release.

C. Anti-inflammatory Activity Screening:

Objective: To investigate if dodecyl isobutyrate or its hydrolysis products can modulate

inflammatory responses.

Methodology:

Use a cell model of inflammation, such as lipopolysaccharide (LPS)-stimulated

macrophages (e.g., RAW 264.7).

Pre-treat cells with dodecyl isobutyrate followed by LPS stimulation.

Measure the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA or

qPCR.

The following diagram illustrates a generalized workflow for preliminary biological activity

screening:
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Experimental Workflow for Biological Activity Screening

Analysis
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Caption: Workflow for initial biological screening of dodecyl isobutyrate.

Conclusion and Future Directions
Dodecyl isobutyrate is a well-characterized fragrance and flavor ingredient with a favorable

safety profile for this application. However, its potential for other biological activities remains an

unexplored area of research. Future investigations should focus on its metabolic fate, starting

with in vitro hydrolysis studies, followed by systematic screening for cytotoxic, anti-

inflammatory, and other relevant biological effects. Such studies will be crucial in determining if

dodecyl isobutyrate or its metabolites have any therapeutic potential beyond their current use

in the consumer products industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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